4-methyl-7-(1-phenylethoxy)-2H-chromen-2-one

• IUPAC Name: 4-methyl-7-(1-phenylethoxy)chromen-2-one
• InChI: InChI=1S/C18H16O3/c1-12-10-18(19)21-17-11-15(8-9-16(12)17)20-13(2)14-6-4-3-5-7-14/h3-11,13H,1-2H3
• InChI Key: KHLSXVLGCMGZRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC(C)C3=CC=CC=C3
• Molecular Formula: C18H16O3
• Molecular Weight: 280.3 g/mol
• CAS No.: 332055-28-4

Description

4-methyl-7-(1-phenylethoxy)-2H-chromen-2-one , also known as 4-methylumbelliferone , is a synthetic compound belonging to the coumarin family. Coumarins are oxygen-containing heterocycles found in nature and have been employed for various purposes, including herbal medicine and industrial applications. Over 1300 coumarin derivatives have been identified, many of which exhibit diverse biological properties.

Synthesis Analysis

One interesting synthetic route involves the reaction of epichlorohydrin with 7-hydroxy-4-methyl-2H-chromen-2-one under reflux conditions. This yields 4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one . Subsequent reactions with various azoles lead to a series of coumarin-derived azolyl ethanols, including imidazolyl, triazolyl, and tetrazolyl derivatives.

Molecular Structure Analysis

The molecular structure of This compound consists of 46 bonds, including non-H bonds, multiple bonds, rotatable bonds, double bonds, aromatic bonds, six-membered rings, ten-membered rings, an aliphatic ester, and an aromatic ether.